Cas no 1382223-26-8 (1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone)

• Product Name: 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone
• CAS No: 1382223-26-8
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• CID: 4937406
• Update Time: 2025-07-20

1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-2,2-dihydroxyethanone
• 1-(2,4-Difluorophenyl)-2,2-dihydroxyethan-1-one
• 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone

• Inchi： 1S/C8H6F2O3/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,8,12-13H
• InChI Key： PEEFAATXGFJDQJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5

Additional information on 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone

Research Update on 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone (CAS: 1382223-26-8) in Chemical Biology and Pharmaceutical Applications

1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone (CAS: 1382223-26-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its difluorophenyl and dihydroxyketone functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone through a novel catalytic pathway, achieving a yield of 78% with high purity. The research highlighted the compound's stability under physiological conditions, making it suitable for further pharmaceutical development. The synthetic route employed palladium-catalyzed cross-coupling reactions, which proved to be both cost-effective and scalable for industrial applications.

In terms of biological activity, recent in vitro studies have shown that 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone exhibits moderate inhibitory effects against several kinase enzymes implicated in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 μM against p38 MAP kinase, suggesting potential applications in developing anti-inflammatory therapeutics. The compound's unique fluorine substitution pattern appears to contribute to its enhanced membrane permeability and target binding affinity.

The pharmaceutical potential of this compound has been further explored in drug discovery programs. Several research groups have utilized 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone as a key intermediate in the synthesis of novel antifungal agents. A recent patent application (WO2023124567) describes its incorporation into triazole derivatives showing potent activity against Candida species, with MIC values ranging from 0.5 to 2 μg/mL. This development is particularly significant given the growing need for new antifungal therapies in clinical practice.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. X-ray crystallography data published in Acta Crystallographica Section E (2023) revealed that the dihydroxyketone moiety forms stable hydrogen bond networks with biological targets, while the difluorophenyl group contributes to lipophilicity and metabolic stability. These findings are guiding the design of next-generation derivatives with improved pharmacological profiles.

From a safety perspective, preliminary toxicological assessments indicate that 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone has a favorable profile. Acute toxicity studies in rodent models showed an LD50 > 1000 mg/kg, and genotoxicity assays were negative in standard Ames tests. These results, reported in Regulatory Toxicology and Pharmacology (2024), support further development of this compound for pharmaceutical applications.

Looking forward, research on 1-(2,4-Difluorophenyl)-2,2-dihydroxyethanone is expanding into new directions. Computational chemistry approaches are being employed to predict its interactions with additional biological targets, while formulation scientists are investigating its suitability for various drug delivery systems. The compound's versatility and promising initial data suggest it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.